Cas no 1169970-27-7 (4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-yl)-methyl]benzoic acid)

• Product Name: 4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-yl)-methyl]benzoic acid
• CAS No: 1169970-27-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• MDL: MFCD12026914
• CID: 1079490
• PubChem ID: 25219338
• Update Time: 2025-04-20

4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-yl)-methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-yl)-methyl]benzoic acid
• 1169970-27-7
• STK503187
• ALBB-004486
• 4-methoxy-3-[(3,4,5-trimethylpyrazol-1-yl)methyl]benzoic acid
• AKOS002657142
• 4-methoxy-3-[(3,4,5-trimethyl-1H-pyrazol-1-yl)methyl]benzoic acid

• MDL： MFCD12026914
• Inchi： 1S/C15H18N2O3/c1-9-10(2)16-17(11(9)3)8-13-7-12(15(18)19)5-6-14(13)20-4/h5-7H,8H2,1-4H3,(H,18,19)
• InChI Key： MFGNITQFGBSRTP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=CC=1CN1C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų